Cas no 51099-68-4 (3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid)

3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid is a benzimidazole derivative featuring a thiopropanoic acid moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The compound’s structure, incorporating an ethyl-substituted benzimidazole core, offers stability and reactivity for further functionalization. Its thioether linkage and carboxylic acid group provide versatility as a building block for heterocyclic chemistry, particularly in the development of bioactive molecules. This compound is valued for its potential as an intermediate in medicinal chemistry, where benzimidazole scaffolds are known for their pharmacological properties. High purity and well-defined synthesis pathways ensure consistent performance in research and industrial applications.
3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid structure
51099-68-4 structure
Product Name:3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid
CAS No:51099-68-4
MF:C12H14N2O2S
MW:250.316761493683
MDL:MFCD01874326
CID:880515
Update Time:2026-04-29

3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)propanoic acid
    • 3-(1-ethylbenzimidazol-2-yl)sulfanylpropanoic acid
    • 3-[(1-ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
    • 3-[(1-ETHYL-1H-BENZIMIDAZOL-2-YL)THIO]PROPANOIC ACID
    • 3-[(1-ethyl-1H-benzimidazol-2-yl)thio]propanoic acid(SALTDATA: FREE)
    • 0100210
    • 3-(1-ethyl-1H-benzoimidazol-2-ylsulfanyl)-propionic acid
    • A2371
    • AC1LCJBK
    • AN-023
    • CTK4J3629
    • Oprea1_111020
    • STK378893
    • 3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid
    • MDL： MFCD01874326
    • Inchi： InChI=1S/C12H14N2O2S/c1-2-14-10-6-4-3-5-9(10)13-12(14)17-8-7-11(15)16/h3-6H,2,7-8H2,1H3,(H,15,16)
    • InChI Key： BTPUORIJGQSIMG-UHFFFAOYSA-N
    • SMILES： CCN1C2=CC=CC=C2N=C1SCCC(=O)O

Computed Properties

  • Exact Mass: 250.07800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5

Experimental Properties

  • Density: 1.3
  • Boiling Point: 468.6°C at 760 mmHg
  • Flash Point: 237.2°C
  • Refractive Index: 1.636
  • PSA: 80.42000
  • LogP: 2.62300

3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1-Ethyl-1H-benzimidazol-2-yl)thiopropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E904060-10mg
3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic Acid
 51099-68-4
10mg
 $ 50.00 2022-06-02
TRC
E904060-50mg
3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic Acid
 51099-68-4
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 $ 65.00 2022-06-02
TRC
E904060-100mg
3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic Acid
 51099-68-4
100mg
 $ 80.00 2022-06-02
Chemenu
CM306425-1g
3-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)propanoic acid
 51099-68-4 95%
1g
 $80 2023-02-16
abcr
AB221192-1 g
3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic acid; 95%
 51099-68-4
1g
 €128.10 2023-02-05
abcr
AB221192-1g
3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic acid, 95%; .
 51099-68-4 95%
1g
 €137.20 2025-03-19
1PlusChem
1P00DD43-1g
3-[(1-ETHYL-1H-BENZIMIDAZOL-2-YL)THIO]PROPANOIC ACID
 51099-68-4 95%
1g
 $72.00 2025-02-26
A2B Chem LLC
AG22723-1g
3-[(1-Ethyl-1h-benzimidazol-2-yl)thio]propanoic acid
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 $61.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393683-1g
3-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)propanoic acid
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Ambeed
A512002-1g
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 51099-68-4 95+%
1g
 $135.0 2024-04-19

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